N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-difluorobenzamide

• IUPAC Name: 2,4-difluoro-N-[2-(3-imidazol-1-yl-6-oxopyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H13F2N5O2/c17-11-1-2-12(13(18)9-11)16(25)20-6-8-23-15(24)4-3-14(21-23)22-7-5-19-10-22/h1-5,7,9-10H,6,8H2,(H,20,25)
• InChI Key: IXBDUPCTMKWDBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(=O)NCCN2C(=O)C=CC(=N2)N3C=CN=C3
• Molecular Formula: C16H13F2N5O2
• Molecular Weight: 345.30 g/mol

Description

N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-difluorobenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research.

Mechanism of Action

The mechanism of action of N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-difluorobenzamide involves the inhibition of certain enzymes and receptors. Specifically, it has been shown to inhibit the activity of the enzyme poly (ADP-ribose) polymerase (PARP), which is involved in DNA repair. This inhibition can lead to increased sensitivity to DNA-damaging agents, such as chemotherapy drugs. Additionally, it has been shown to inhibit the activity of certain receptors, such as the adenosine A3 receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have an impact on DNA repair and cell death pathways. Additionally, it has been studied for its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-difluorobenzamide in lab experiments is its potential as a drug development candidate. Its ability to inhibit certain enzymes and receptors makes it a promising candidate for further study. However, a limitation is that the compound is still being studied, and its exact biochemical and physiological effects are not yet fully understood.

Future Directions

There are several future directions for the study of N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-difluorobenzamide. One direction is the continued study of its potential as a drug development candidate. Additionally, it could be studied for its potential use in cancer treatment and anti-inflammatory therapies. Further research is needed to fully understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-difluorobenzamide involves a series of chemical reactions. The exact method of synthesis is beyond the scope of this paper, but it is important to note that the compound can be synthesized in a laboratory setting.

Scientific Research Applications

N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-difluorobenzamide has been studied for its potential applications in biomedical research. It has been shown to inhibit the activity of certain enzymes and receptors, which makes it a promising candidate for drug development. Additionally, it has been studied for its potential use in cancer treatment.